Cas no 16429-21-3 (2-Oxepanone, 7-hexyl-)

2-Oxepanone, 7-hexyl- structure
2-Oxepanone, 7-hexyl- structure
Product Name:2-Oxepanone, 7-hexyl-
CAS No:16429-21-3
MF:C12H22O2
MW:198.301884174347
CID:158161
Update Time:2025-04-19

2-Oxepanone, 7-hexyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxepanone, 7-hexyl-
    • 7-hexyloxepan-2-one
    • 2-Oxepanone,7-hexyl
    • 6-dodecanolide
    • 6-Hexylhexanolide
    • 7-(R,S)-hexyloxepan-2-one
    • 7-Hexyl-2-oxepanone
    • 7-hexylcaprolactone
    • DELTA-DODECANOLACTONE
    • EINECS 240-483-7
    • FEMA No. 3610
    • 7-hexyl-2-oxepanon
    • 6-hydroxy-dodecanoic acid epsilon-lactone
    • epsilon-dodecalactone
    • epsilon-hydroxydodecanoic acid lactone
    • FEMA 2401
    • DODECANOLACTONE
    • D-DODECALACTONE
    • DELTA-LAUROLACTONE
    • DODECALACTONE, DELTA-
    • Inchi： 1S/C12H22O2/c1-2-3-4-5-8-11-9-6-7-10-12(13)14-11/h11H,2-10H2,1H3
    • InChI Key： FRTMRFCNTDDSOB-UHFFFAOYSA-N
    • SMILES： C1(CCCCCC)CCCCC(=O)O1

Computed Properties

  • Exact Mass: 198.16200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.942 g/mL at 25 °C(lit.)
  • Melting Point: −12 °C(lit.)
  • Boiling Point: 140-141 °C1 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.460(lit.)
  • PSA: 26.30000
  • LogP: 3.44260
  • Solubility: Not determined
  • FEMA: 3610 | EPSILON-DODECALACTONE

2-Oxepanone, 7-hexyl- Security Information

  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • RTECS：UQ0850000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2-Oxepanone, 7-hexyl- Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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